t-Butyl N-[(6S)-1,4-oxazepan-6-yl]carbamate

• IUPAC Name: tert-butyl N-[(6S)-1,4-oxazepan-6-yl]carbamate
• InChI: InChI=1S/C10H20N2O3/c1-10(2,3)15-9(13)12-8-6-11-4-5-14-7-8/h8,11H,4-7H2,1-3H3,(H,12,13)/t8-/m0/s1
• InChI Key: ZKGJDFARDRHXIQ-QMMMGPOBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CNCCOC1
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CNCCOC1
• Molecular Formula: C10H20N2O3
• Molecular Weight: 216.28 g/mol

Description

T-Butyl N-[(6S)-1,4-oxazepan-6-yl]carbamate is a chemical compound with a molecular weight of 216.28. It is a white to off-white solid and is used as a building block in research.

Synthesis Analysis

The synthesis of t-Butyl N-[(6S)-1,4-oxazepan-6-yl]carbamate can be achieved through carbamate synthesis by amination (carboxylation) or rearrangement. One of the most common carbamate protecting groups is the t-butyloxycarbonyl (Boc) protecting group. It can be removed with strong acid (trifluoroacetic acid) or heat.

Molecular Structure Analysis

The molecular formula of t-Butyl N-[(6S)-1,4-oxazepan-6-yl]carbamate is C10H20N2O3. The structure of this compound can be represented by the SMILES notation: CC©©OC(=O)N[C@H]1CNCCOC1.

Chemical Reactions Analysis

The chemical reactions involving t-Butyl N-[(6S)-1,4-oxazepan-6-yl]carbamate are primarily related to its role as a protecting group for amines. The Boc group can be removed with strong acid (trifluoroacetic acid) or heat.

Physical And Chemical Properties Analysis

T-Butyl N-[(6S)-1,4-oxazepan-6-yl]carbamate is a white to off-white solid. It has a molecular weight of 216.28 and a molecular formula of C10H20N2O3. It should be stored in a dry, sealed place.

Mechanism of Action

Target of Action

It’s known that this compound is used in the synthesis of n-boc-protected anilines , suggesting that it may interact with amines or amine-containing molecules.

Mode of Action

It’s known that this compound is used in the synthesis of n-boc-protected anilines , which suggests that it may be involved in the protection of amine groups during chemical reactions.

Biochemical Pathways

Given its role in the synthesis of n-boc-protected anilines , it may be involved in pathways related to amine metabolism or amine-containing compound synthesis.

Result of Action

Given its role in the synthesis of n-boc-protected anilines , it can be inferred that it may facilitate the synthesis of other complex organic compounds.

Action Environment

It’s known that this compound is stable under dry conditions , suggesting that moisture could potentially affect its stability.

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/clothing/eye protection/face protection, and storing it locked up.

Future Directions

As a building block in research, t-Butyl N-[(6S)-1,4-oxazepan-6-yl]carbamate has potential applications in the synthesis of complex organic molecules. Its use as a protecting group for amines could be explored further in the context of peptide synthesis.